![molecular formula C11H14ClNO4 B1379384 2-AMINO-3-[4-(carboxymethyl)phenyl]PROPANOIC ACID hydrochloride CAS No. 1803572-24-8](/img/structure/B1379384.png)
2-AMINO-3-[4-(carboxymethyl)phenyl]PROPANOIC ACID hydrochloride
Overview
Description
2-Amino-3-[4-(carboxymethyl)phenyl]propanoid acid hydrochloride, also known as 2-Amino-3-[4-(carboxymethyl)phenyl]propanoic acid hydrochloride and abbreviated as 2-AMP-CMP, is an organic compound that is used in a variety of scientific research applications. It is a derivative of the amino acid phenylalanine, and is synthesized in the lab by reacting phenylalanine and hydrochloric acid. This compound has a wide range of biochemical and physiological effects, and has been found to be useful in lab experiments.
Scientific Research Applications
Biochemical Research
This compound is used in biochemical research due to its structural similarity to phenylalanine. It can serve as a molecular probe to study phenylalanine metabolism and its role in various biological processes .
Pharmaceutical Development
As a derivative of an amino acid, it’s explored for its potential in drug development, particularly in designing prodrugs or compounds that can modulate amino acid-dependent pathways .
Material Science
The fluorescent properties of this compound make it valuable in material science for creating fluorescent markers and sensors that can be used in imaging and diagnostic applications .
Enzyme Regulation
Researchers utilize this compound to investigate the allosteric regulation of enzymes . By incorporating it into enzymes, scientists can study the effects of structural changes on enzyme activity .
Synthetic Chemistry
In synthetic chemistry, it serves as a precursor for synthesizing a wide range of complex molecules, including those with pharmaceutical applications .
Analytical Chemistry
Due to its unique chemical properties, it’s used in analytical chemistry as a standard for calibrating instruments and validating analytical methods .
Nutritional Studies
This compound can be used in nutritional studies to understand the bioavailability and metabolism of phenylalanine derivatives in the human body .
Agricultural Chemistry
It may find applications in agricultural chemistry, particularly in the synthesis of growth promoters or herbicides that mimic or interfere with plant amino acid pathways .
Mechanism of Action
Target of Action
It’s structurally related to phenylalanine, which is known to interact with phenylalanine hydroxylase .
Mode of Action
Considering its structural similarity to phenylalanine, it might interact with phenylalanine hydroxylase, an enzyme that converts phenylalanine to tyrosine
Biochemical Pathways
If it does interact with phenylalanine hydroxylase as hypothesized, it could potentially influence the phenylalanine to tyrosine conversion pathway .
properties
IUPAC Name |
2-amino-3-[4-(carboxymethyl)phenyl]propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4.ClH/c12-9(11(15)16)5-7-1-3-8(4-2-7)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14)(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHQUHPFJRUJHRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromobenzo[d]thiazol-4-ol](/img/structure/B1379309.png)
![4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]aniline hydrochloride](/img/structure/B1379310.png)
![(3-Bromopropyl)[(2-methylphenyl)methyl]amine hydrobromide](/img/structure/B1379319.png)
![4-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]aniline hydrochloride](/img/structure/B1379322.png)
